1-(3-Bromophenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
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Description
1-(3-Bromophenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound is a urea derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
Biosensors for Urea Detection
Research on urea biosensors emphasizes the importance of detecting and quantifying urea concentration due to its critical role in various biological and environmental processes. Urea biosensors utilize enzyme urease as a bioreceptor element, with advancements in materials used for enzyme immobilization such as nanoparticles and conducting polymers. These developments enhance the sensing parameters of urea biosensors, making them crucial for applications in fisheries, dairy, food preservation, and agriculture (Botewad et al., 2021).
Urea in Drug Design
Urea derivatives play a significant role in drug design due to their unique hydrogen binding capabilities, contributing to the modulation of selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules. Research highlights the successful application of various urea derivatives in targeting biological pathways and enzymes, confirming their importance in medicinal chemistry (Jagtap et al., 2017).
Agricultural Applications
Urea is widely used in agriculture as a nitrogen fertilizer. Studies on urea metabolism in ruminants and its regulation by rumen bacterial urease provide insights into improving the efficiency of urea utilization, which is crucial for sustainable livestock production (Jin et al., 2018). Furthermore, research on urease and nitrification inhibitors highlights their potential in enhancing nitrogen use efficiency and reducing environmental pollution from agricultural practices (Ray et al., 2020).
Energy Storage and Hydrogen Supply
Urea has been investigated as a potential hydrogen carrier for fuel cells, offering advantages such as non-toxicity, stability, and ease of transport and storage. The feasibility of utilizing urea for sustainable hydrogen supply highlights its promise in addressing future energy needs (Rollinson et al., 2011).
properties
IUPAC Name |
1-(3-bromophenyl)-3-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrFN3O2/c18-11-2-1-3-13(8-11)20-17(24)21-14-9-16(23)22(10-14)15-6-4-12(19)5-7-15/h1-8,14H,9-10H2,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKLZHCHLOVAZEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)F)NC(=O)NC3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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